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Compound of Interest

Compound Name: Methanetetrol

CAS No.: 463-84-3

Cat. No.: B14750045

Get Quote

Introduction

Methanetetrol (C(OH)₄), also known as orthocarbonic acid, is a highly unstable "super alcohol"

that has long been a subject of theoretical interest.[1][2] Recent breakthroughs have

demonstrated its synthesis and detection in laboratory environments mimicking interstellar ice

conditions.[3][4][5] This achievement opens new avenues for studying prebiotic chemistry and

the formation of complex organic molecules in space.[1][6] Photoionization mass spectrometry

(PIMS) has been the key analytical technique enabling the first-ever identification of this elusive

molecule.[3][7] These application notes provide a detailed overview and protocol for the

detection of methanetetrol using PIMS.

Principle of Detection

The detection of methanetetrol is achieved through a specialized PIMS technique, specifically

photoionization reflectron time-of-flight mass spectrometry (PI-ReTOF-MS).[7][8] The core

principle involves the "soft" ionization of the highly unstable methanetetrol molecule using

tunable vacuum ultraviolet (VUV) light, followed by mass analysis of the resulting ions.[8][9]

Due to its inherent instability, methanetetrol readily decomposes.[4][5] Therefore, soft
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ionization is crucial to minimize fragmentation and allow for the detection of either the

molecular ion or characteristic fragment ions.[8] In the case of methanetetrol, it is identified

through its dissociative photoionization product, C(OH)₃⁺.[7][10]

Experimental Workflow
The overall experimental workflow for the synthesis and detection of methanetetrol is depicted

below.
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Caption: Experimental workflow for methanetetrol synthesis and PIMS detection.

Synthesis Pathway of Methanetetrol
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The formation of methanetetrol in interstellar ice analogs is proposed to occur through a series

of radical-neutral and radical-radical reactions involving carbon dioxide and water.[7]
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Caption: Proposed reaction pathway for the formation of methanetetrol.

Quantitative Data

The initial discovery and characterization of methanetetrol have been primarily qualitative,

confirming its existence.[3][7] The following table summarizes the key experimental parameters

and observations.
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Parameter Value / Observation Reference

Precursors
Carbon Dioxide (CO₂) and

Water (H₂O)
[3]

Synthesis Conditions

Temperature 5–10 K [7][9]

Pressure
<10⁻¹⁰ Torr (Ultra-high

vacuum)
[7][9]

Irradiation Source High-energy electrons [7]

Detection Method

Photoionization Reflectron

Time-of-Flight Mass

Spectrometry (PI-ReTOF-MS)

[7]

Ionization Source
Tunable Vacuum Ultraviolet

(VUV) Synchrotron Radiation
[7][9]

Photoionization Energy
11.26 eV (for detection of

C(OH)₃⁺)
[7][10]

Detected Ion
Dissociative photoionization

product: C(OH)₃⁺
[7][10]

Sublimation Temperature

Observed in Temperature-

Programmed Desorption (TPD)

profiles

[7][10]

Protocols
Protocol 1: Synthesis of Methanetetrol in an Interstellar
Ice Analog
Objective: To synthesize methanetetrol in a laboratory setting that mimics the conditions of

interstellar ices.

Materials:
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Ultra-high vacuum (UHV) chamber (pressure < 10⁻¹⁰ Torr)

Cryostat capable of reaching 5 K

Polished silver or gold substrate

Gas deposition system for CO₂ and H₂O

High-energy electron gun (e.g., 5 keV)

Quadrupole mass spectrometer (QMS) for monitoring gas composition

Procedure:

Cool the substrate to 5 K within the UHV chamber.

Prepare a gaseous mixture of CO₂ and H₂O.

Deposit the gas mixture onto the cold substrate to form an ice layer. The thickness of the ice

can be monitored using laser interferometry.

Irradiate the ice sample with high-energy electrons to simulate the effects of galactic cosmic

rays. The duration and flux of irradiation should be sufficient to induce chemical reactions

within the ice.

The irradiated ice sample containing synthesized methanetetrol is now ready for analysis.

Protocol 2: Detection of Methanetetrol by
Photoionization Mass Spectrometry
Objective: To detect and identify methanetetrol from the irradiated ice sample using PI-

ReTOF-MS.

Instrumentation:

UHV chamber containing the irradiated ice sample

Temperature controller for the cryostat
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Tunable VUV light source (e.g., synchrotron)

Reflectron Time-of-Flight (ReTOF) mass spectrometer

Ion detector (e.g., microchannel plate)

Data acquisition system

Procedure:

Align the VUV light beam to intersect the path of molecules desorbing from the ice sample

into the ionization region of the ReTOF-MS.

Initiate Temperature-Programmed Desorption (TPD) by slowly heating the substrate from 5

K. A typical heating rate is 0.5 K/min.

As the temperature increases, molecules, including methanetetrol, will sublimate from the

ice.

Set the photon energy of the VUV light to an appropriate value for the selective ionization of

methanetetrol or its fragments. For the detection of the C(OH)₃⁺ fragment, a photon energy

of 11.26 eV is effective.[7][10]

The photoionized molecules and fragments are then accelerated into the ReTOF mass

spectrometer.

Record the mass spectra as a function of temperature.

Analyze the TPD profiles for the mass-to-charge ratio corresponding to the C(OH)₃⁺ ion to

confirm the presence of methanetetrol. Isotopic substitution experiments (e.g., using ¹³CO₂

or H₂¹⁸O) can be performed to verify the chemical formula of the detected ions.[2]

Expected Results: The successful detection of methanetetrol will be indicated by a distinct

peak in the TPD profile at the mass-to-charge ratio of the C(OH)₃⁺ ion. The temperature at

which this peak appears corresponds to the sublimation temperature of methanetetrol under

these conditions. The use of tunable VUV light allows for the acquisition of photoionization

efficiency curves, which can further aid in the identification of the molecule and its isomers.[8]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b14750045/docs?utm_src=pdf-body#application-notes-detection-of-methanetetrol-using-photoionization-mass-spectrometry
https://www.benchchem.com/product/b14750045/docs?utm_src=pdf-body#application-notes-detection-of-methanetetrol-using-photoionization-mass-spectrometry
https://www.researchgate.net/publication/393671770_Methanetetrol_and_the_final_frontier_in_ortho_acids
https://www.researchgate.net/figure/Observation-of-methanetetrol-in-gas-phase-TPD-profiles-measured-for-A-the-dissociative_fig4_393671770
https://www.benchchem.com/product/b14750045/docs?utm_src=pdf-body#application-notes-detection-of-methanetetrol-using-photoionization-mass-spectrometry
https://www.chemistryworld.com/news/strange-tetra-alcohol-synthesised-in-simulated-interstellar-ice/4021940.article
https://www.benchchem.com/product/b14750045/docs?utm_src=pdf-body#application-notes-detection-of-methanetetrol-using-photoionization-mass-spectrometry
https://www.benchchem.com/product/b14750045/docs?utm_src=pdf-body#application-notes-detection-of-methanetetrol-using-photoionization-mass-spectrometry
https://uhmreactiondynamics.org/publication_papers/p505.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14750045?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
1. persistencemarketresearch.com [persistencemarketresearch.com]

2. Researchers synthesise elusive methanetetrol molecule by simulating interstellar
conditions in the laboratory | Chemistry World [chemistryworld.com]

3. communities.springernature.com [communities.springernature.com]

4. sciencedaily.com [sciencedaily.com]

5. azoquantum.com [azoquantum.com]

6. astrobiology.com [astrobiology.com]

7. researchgate.net [researchgate.net]

8. uhmreactiondynamics.org [uhmreactiondynamics.org]

9. Methanetetrol and the final frontier in ortho acids - PubMed [pubmed.ncbi.nlm.nih.gov]

10. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes: Detection of Methanetetrol using
Photoionization Mass Spectrometry]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14750045/docs#application-notes-detection-of-
methanetetrol-using-photoionization-mass-spectrometry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.persistencemarketresearch.com/blog/synthesize-methanetetrol-innovation.asp
https://www.chemistryworld.com/news/strange-tetra-alcohol-synthesised-in-simulated-interstellar-ice/4021940.article
https://www.chemistryworld.com/news/strange-tetra-alcohol-synthesised-in-simulated-interstellar-ice/4021940.article
https://communities.springernature.com/posts/galactic-cosmic-ray-triggered-synthesis-of-the-superalcohol-methanetetrol-c-oh-4
https://www.sciencedaily.com/releases/2025/08/250806094124.htm
https://www.azoquantum.com/News.aspx?newsID=10886
https://astrobiology.com/2025/08/chemists-synthesize-methanetetrol-a-molecule-that-may-point-to-prebiotic-chemistry.html
https://www.researchgate.net/publication/393671770_Methanetetrol_and_the_final_frontier_in_ortho_acids
https://uhmreactiondynamics.org/publication_papers/p505.pdf
https://pubmed.ncbi.nlm.nih.gov/40659610/
https://www.researchgate.net/figure/Observation-of-methanetetrol-in-gas-phase-TPD-profiles-measured-for-A-the-dissociative_fig4_393671770
https://www.benchchem.com/product/b14750045/docs#application-notes-detection-of-methanetetrol-using-photoionization-mass-spectrometry
https://www.benchchem.com/product/b14750045/docs#application-notes-detection-of-methanetetrol-using-photoionization-mass-spectrometry
https://www.benchchem.com/product/b14750045/docs#application-notes-detection-of-methanetetrol-using-photoionization-mass-spectrometry
https://www.benchchem.com/product/b14750045/docs#application-notes-detection-of-methanetetrol-using-photoionization-mass-spectrometry
https://www.benchchem.com/product/b14750045?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14750045?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14750045?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

